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Compound of Interest

Compound Name:
Bisphenol a diglycidyl ether

diacrylate

Cat. No.: B1207769 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, chemical

formula, and key properties of Bisphenol A diglycidyl ether diacrylate (BADGE-DA). It

includes a detailed experimental protocol for its synthesis, a summary of its quantitative

properties, and visual representations of its synthesis and polymerization pathways.

Molecular Structure and Formula
Bisphenol A diglycidyl ether diacrylate, commonly abbreviated as BADGE-DA, is a

multifunctional monomer with the molecular formula C₂₇H₃₂O₈.[1][2] Its IUPAC name is [2-

hydroxy-3-[4-[2-[4-(2-hydroxy-3-prop-2-enoyloxypropoxy)phenyl]propan-2-yl]phenoxy]propyl]

prop-2-enoate.[1] The structure of BADGE-DA is characterized by three primary domains:

A central Bisphenol A core that provides rigidity and thermal stability to the molecule.

Two glycidyl ether linkages which are the result of the synthesis from Bisphenol A diglycidyl

ether (BADGE).

Two terminal acrylate groups that are highly reactive and enable polymerization, typically

through a free-radical mechanism.[1][2]
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The presence of these functional groups makes BADGE-DA a valuable crosslinking agent and

reactive diluent in the formulation of high-performance polymers used in coatings, adhesives,

and composites.[1]

Quantitative Data
A summary of the key quantitative properties of Bisphenol A diglycidyl ether diacrylate is

presented in the table below for easy reference and comparison.

Property Value Reference(s)

Molecular Formula C₂₇H₃₂O₈ [1][2]

Molecular Weight 484.5 g/mol [1][3]

CAS Number 4687-94-9 [1][3]

Appearance
Colorless to pale straw-colored

viscous liquid
[2]

Density Approximately 1.1 g/cm³ [1]

Boiling Point 654.1 °C at 760 mmHg [4]

Flash Point >230 °F [4]

Refractive Index n20/D 1.557 [4]

Topological Polar Surface Area 112 Å² [4]

Experimental Protocols
Synthesis of Bisphenol A Diglycidyl Ether Diacrylate

The synthesis of BADGE-DA is typically achieved through the esterification of Bisphenol A

diglycidyl ether (BADGE) with acrylic acid. This reaction involves the ring-opening of the

epoxide groups of BADGE and their subsequent reaction with the carboxylic acid groups of

acrylic acid. The following is a representative experimental protocol based on literature and

patent examples.[2][5]

Materials:
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Bisphenol A diglycidyl ether (BADGE) (epoxy equivalent weight 185-195 g/eq)

Acrylic acid

Triethylamine (catalyst)

p-Hydroxyanisole (polymerization inhibitor)

Toluene (solvent, optional)

Procedure:

To a reaction vessel equipped with a mechanical stirrer, thermometer, and reflux condenser,

add 660g of Bisphenol A diglycidyl ether, 240g of acrylic acid, 2.7g of triethylamine (catalyst),

and 3g of p-hydroxyanisole (polymerization inhibitor).[2]

Commence stirring at a rate of 80-120 rpm.[3]

Heat the mixture to a reaction temperature of 100-120 °C.[2]

Maintain the reaction at this temperature for 3 to 5 hours. The progress of the reaction can

be monitored by measuring the acid value of the mixture. The reaction is considered

complete when the acid value is less than 5.[2]

After the reaction is complete, cool the mixture to room temperature.

If a solvent was used, it can be removed under reduced pressure.

The resulting product, Bisphenol A diglycidyl ether diacrylate, can be used directly or

further purified if necessary.

Characterization:

The structure of the synthesized BADGE-DA can be confirmed using analytical techniques

such as Fourier-transform infrared (FTIR) spectroscopy, to observe the appearance of ester

carbonyl peaks and the disappearance of carboxylic acid peaks, and nuclear magnetic

resonance (NMR) spectroscopy to confirm the proton and carbon environments of the final

product.
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Visualizations
Synthesis Workflow of BADGE-DA

The following diagram illustrates the synthesis process of Bisphenol A diglycidyl ether
diacrylate from its precursors.
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Caption: Synthesis workflow for Bisphenol A diglycidyl ether diacrylate.

Free-Radical Polymerization of BADGE-DA

This diagram outlines the key steps in the free-radical polymerization of the acrylate groups in

BADGE-DA, a process typically initiated by UV light in the presence of a photoinitiator.
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Caption: Free-radical polymerization pathway of BADGE-DA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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